4-methoxy-N-(1-methyl-4-piperidyl)-3-nitro-benzamide

• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 4-methoxy-N-(1-methylpiperidin-4-yl)-3-nitrobenzamide
• InChI: InChI=1S/C14H19N3O4/c1-16-7-5-11(6-8-16)15-14(18)10-3-4-13(21-2)12(9-10)17(19)20/h3-4,9,11H,5-8H2,1-2H3,(H,15,18)
• InChI Key: JIMPTWSHHWUQFI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]

Description

4-methoxy-N-(1-methyl-4-piperidyl)-3-nitro-benzamide is a useful research compound. Its molecular formula is C14H19N3O4 and its molecular weight is 293.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Nitro-4-methoxybenzoic acid (Aldrich; 300 mg, 1.52 mmol), 1-methyl-4-aminopiperidine (Fluorochem; 174 mg, 1.52 mmol), HATU (868 mg, 2.28 mmol) and DIPEA (796 uL, 4.56 mmol) were stirred in DMF (6 mL) at room temperature for 2 hours. The reaction mixture was loaded onto an SCX-3 column pre-washed with methanol. The column was washed with methanol and then eluted with 2% 7N ammonia/methanol. Product containing fractions were combined and evaporated to give the title compound as an orange solid (341 mg, 76.4%).